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Get Quote

The following table details a proof-of-concept sample preparation and analysis protocol for accurate

elemental mapping of plant tissues using Laser Ablation Inductively Coupled Plasma Time-of-Flight Mass

Spectrometry (LA-ICP-TOF-MS), as described in a 2024 study [1].

Protocol
Aspect

Detailed Methodology

Core Technique Laser Ablation Inductively Coupled Plasma Time-of-Flight Mass Spectrometry (LA-

ICP-TOF-MS) [1].

Sample
Preparation

Fossilization of plant tissues (e.g., leaves from sunflower, soybean, corn) to

transform the complex biotissue matrix into a mineral-like matrix [1].

Internal
Standard

Use of silicone as an internal standard for normalization during the ablation process

[1].

Method
Validation

Comparison of results with traditional digestion followed by ICP-OES analysis to

validate accuracy and reliability [1].

Key
Advantages

Reduces contamination, decreases sample preparation time, eliminates image

blurring, and allows for rapid, accurate quantitative element mapping [1].
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Workflow Visualization

The experimental workflow for this protocol can be visualized as follows:

Plant Tissue Sample Fossilization

LA-ICP-TOF-MS Analysis

Silicone Internal Standard

Quantitative Data Processing Validation vs ICP-OES Quantitative Element Map

Click to download full resolution via product page

Experimental Workflow for Plant Tissue Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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